Cas no 27913-96-8 (4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde)

• Product Name: 4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
• CAS No: 27913-96-8
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD08276340
• CID: 251567
• PubChem ID: 87557970
• Update Time: 2025-04-19

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(1,1-dioxido-4-thiomorpholinyl)-
• 4-(1,1-Dioxothiomorpholino)benzaldehyde
• 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzaldehyde
• 4-(4-Formylphenyl)thiomorpholine 1,1-Dioxide
• D3162
• 4-(1,1-Dioxidothiomorpholino)benzaldehyde
• JCYZHXMHEACSIN-UHFFFAOYSA-N
• 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzaldehyde
• 4-(1,1-DIOXO-1??-THIOMORPHO
• 4-(1,1-Dioxido-4-thiomorpholinyl)benzaldehyde, AldrichCPR
• 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzaldehyde
• CS-0199072
• 4-(1, 1-dioxo-1, 4-thiazinan-4-yl)benzaldehyde
• 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZALDEHYDE
• DTXSID10656198
• MFCD08276340
• T70709
• FT-0638733
• CBA91396
• AS-64995
• AKOS009607594
• 27913-96-8
• SCHEMBL208973
• AMY20748
• 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzaldehyde
• DB-047299
• 4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde

• MDL： MFCD08276340
• Inchi： 1S/C11H13NO3S/c13-9-10-1-3-11(4-2-10)12-5-7-16(14,15)8-6-12/h1-4,9H,5-8H2
• InChI Key： JCYZHXMHEACSIN-UHFFFAOYSA-N
• SMILES： S1(CCN(C2C=CC(C=O)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 239.06200
• Monoisotopic Mass: 239.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.33
• Melting Point: 183.0 to 187.0 deg-C
• Boiling Point: 518.056°C at 760 mmHg
• Flash Point: 267.111°C
• Refractive Index: 1.592
• PSA: 62.83000
• LogP: 1.87970
• Solubility: Not determined

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone